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Introduction

N-nitroso-timolol is a nitrosamine drug substance-related impurity (NDSRI) of Timolol, a beta-
blocker medication used to treat high blood pressure, angina, and prevent heart attacks.[1]
Nitrosamine impurities are a class of compounds that are of significant concern to the
pharmaceutical industry and regulatory agencies due to their potential carcinogenic properties.
[2][3][4] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the
European Medicines Agency (EMA) have established stringent guidelines for the control of
nitrosamine impurities in drug products to ensure patient safety.[5][6][7]

These application notes provide a comprehensive overview of the quality control (QC)
applications of N-nitroso-timolol standards in drug manufacturing. They are intended for
researchers, scientists, and drug development professionals involved in the analysis and
control of nitrosamine impurities.

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies worldwide have implemented a three-step process for manufacturers to
mitigate the risks of nitrosamine impurities: risk assessment, confirmatory testing, and
reporting.[8] The International Council for Harmonisation (ICH) M7(R1) guideline provides a

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15815718#bc-rfq
https://www.benchchem.com/product/b15815718/docs?utm_src=pdf-body#application-notes-protocols-quality-control-of-n-nitroso-timolol-in-drug-manufacturing
https://lcms.labrulez.com/labrulez-bucket-strapi-h3hsga3/ps_6495d_nitrosamines_asms_2025_mp_548_en_agilent_7c9b0b32ef.pdf
https://www.benchchem.com/pdf/Navigating_Nitrosamine_Analysis_A_Comparative_Guide_to_Method_Validation.pdf
https://www.ijpsjournal.com/article/Analytical+Strategies+for+the+Detection+and+Quantification+of+Nitrosamine+Impurities+in+Pharmaceuticals
https://aquigenbio.com/mitigating-n-nitroso-impurities-in-the-api-manufacturing-process/
https://www.fda.gov/media/141720/download
https://resolvemass.ca/nitrosamine-impurity-regulatory-limits-a-complete-guide/
https://www.propharmagroup.com/thought-leadership/how-to-comply-nitrosamine-regulations
https://www.benchchem.com/product/b15815718/docs?utm_src=pdf-body#application-notes-protocols-quality-control-of-n-nitroso-timolol-in-drug-manufacturing
https://pubs.acs.org/doi/10.1021/acs.chemrestox.4c00234
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

framework for assessing and controlling DNA reactive (mutagenic) impurities in
pharmaceuticals, which includes nitrosamines as a "cohort of concern®.[7]

The FDA has set an Acceptable Intake (Al) limit for N-nitroso-timolol of 1500 ng/day.[9] This
limit is based on a predicted carcinogenic potency categorization.[10] It is crucial for
pharmaceutical manufacturers to ensure that their Timolol drug products do not exceed this
daily exposure limit.

Quantitative Data Summary

The following table summarizes key quantitative data for the analysis of N-nitroso-timolol,
based on validated analytical methods.

Parameter Value Reference

Acceptable Intake (Al) Limit 1500 ng/day [9]

Liquid Chromatography with
Analytical Technique Tandem Mass Spectrometry [1][2][11]
(LC-MS/MS)

5 to 1500 pg/mL (equivalent to
Linearity Range 0.5 to 150 ppb with respect to [1]
a 10 mg/mL API solution)

Correlation Coefficient (r?) >0.999 [1][11]
Limit of Detection (LOD) S/N ratio of 3.3 [1]
Limit of Quantitation (LOQ) S/N ratio of 10 [1]
Recovery 80.0% to 120.0% [11]

Experimental Protocols

A highly sensitive and specific Liquid Chromatography with Tandem Mass Spectrometry (LC-
MS/MS) method is the recommended approach for the quantification of N-nitroso-timolol in
Timolol active pharmaceutical ingredient (API) and drug products.[1][2][11]

1. Sample Preparation
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» Standard Solution Preparation:

o Prepare a primary stock solution of N-nitroso-timolol reference standard in a suitable
solvent such as methanol or acetonitrile.

o Perform serial dilutions of the stock solution to prepare calibration standards and quality
control (QC) samples at various concentration levels.

o Sample Preparation (Timolol API):
o Accurately weigh a specific amount of the Timolol API.

o Dissolve the API in a suitable diluent (e.g., a mixture of methanol and acetonitrile) to
achieve a final concentration appropriate for the analysis.

o Sample Preparation (Timolol Drug Product):

[e]

For solid dosage forms, grind the tablets to a fine powder.

o Accurately weigh a portion of the powdered sample equivalent to a specific amount of the
API.

o Extract the N-nitroso-timolol from the matrix using a suitable solvent. This may involve
vortexing and sonication to ensure complete extraction.

o Centrifuge the sample to separate the excipients.

o Filter the supernatant through a suitable filter (e.g., 0.22 um) before injection into the LC-
MS/MS system.

2. LC-MS/MS Method

The following is a representative LC-MS/MS method for the analysis of N-nitroso-timolol.
Method parameters should be optimized and validated for the specific instrumentation and
sample matrix.
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Parameter

Condition

LC System

Agilent 1290 Infinity Il LC or equivalent

Mass Spectrometer

Agilent 6495D Triple Quadrupole LC/MS or
equivalent

Analytical Column

Agilent Infinity Lab Poroshell Phenyl-Hexyl (3.0

x 150 mm, 2.7 um) or equivalent

Mobile Phase A

Ammonium trifluoroacetate and formic acid in
water

Mobile Phase B

0.1% Formic acid in methanol

Flow Rate 0.4 mL/min
Injection Volume 7 pL
Column Temperature 40 °C

lonization Mode

Electrospray lonization (ESI), Positive

Detection Mode

Multiple Reaction Monitoring (MRM)

MRM Transitions for N-nitroso-timolol:

Product lon (m/z) - Product lon (m/z) -
Precursor lon (m/z) . L

Quantifier Qualifier
To be determined empirically i . , .

To be determined empirically To be determined empirically

for N-nitroso-timolol

3. Method Validation

The analytical method must be validated according to the ICH Q2(R1) guideline to ensure it is

suitable for its intended purpose.[2] Key validation parameters include:

o Specificity: The ability to differentiate and quantify the analyte in the presence of other

components in the sample matrix.
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 Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the
analyte that can be reliably detected and quantified, respectively.

 Linearity: The ability to obtain test results that are directly proportional to the concentration of
the analyte in samples within a given range.

e Accuracy: The closeness of the test results obtained by the method to the true value. This is
often assessed by spike/recovery experiments.

e Precision: The degree of agreement among individual test results when the procedure is
applied repeatedly to multiple samplings of a homogeneous sample. This includes
repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst
precision).

e Robustness: The capacity of the method to remain unaffected by small, deliberate variations
in method parameters.

Diagrams

Confirmatory Testing Control Strategy

Develop & Validate Analytical Method (LC-MS/MS) Analyze Timolol API and Drug Product Batches n Set Specification for N-nitroso-timolol

Click to download full resolution via product page

Caption: Quality Control Workflow for N-nitroso-timolol.
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Sample Preparation
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Click to download full resolution via product page
Caption: Analytical Workflow for N-nitroso-timolol.
Conclusion

The control of N-nitroso-timolol is a critical aspect of ensuring the quality and safety of Timolol
drug products. The use of well-characterized N-nitroso-timolol reference standards is
essential for the development, validation, and routine application of analytical methods for its
detection and quantification.[9][12] By implementing robust QC strategies, including sensitive
and specific analytical testing, pharmaceutical manufacturers can ensure compliance with
global regulatory requirements and protect patient health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

